Cas no 1006319-17-0 (methyl 1-(propan-2-yl)-1H-pyrazole-5-carboxylate)

• Product Name: methyl 1-(propan-2-yl)-1H-pyrazole-5-carboxylate
• CAS No: 1006319-17-0
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD08558970
• CID: 2116386
• PubChem ID: 19576656
• Update Time: 2025-05-21

methyl 1-(propan-2-yl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-isopropyl-1H-pyrazole-5-carboxylate
• methyl 1-(propan-2-yl)-1H-pyrazole-5-carboxylate
• methyl 1-(1-methylethyl)-1H-pyrazole-5-carboxylate
• AKOS000319191
• methyl 2-isopropylpyrazole-3-carboxylate
• DA-33324
• methyl 2-propan-2-ylpyrazole-3-carboxylate
• STK351544
• METHYL1-ISOPROPYL-1H-PYRAZOLE-5-CARBOXYLATE
• PJCINBVEPOVJHX-UHFFFAOYSA-N
• SCHEMBL1430870
• AS-66353
• A11816
• EN300-195871
• 1006319-17-0
• CS-0274470
• MFCD08558970

• MDL： MFCD08558970
• Inchi： 1S/C8H12N2O2/c1-6(2)10-7(4-5-9-10)8(11)12-3/h4-6H,1-3H3
• InChI Key： PJCINBVEPOVJHX-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=NN1C(C)C)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 1-(propan-2-yl)-1H-pyrazole-5-carboxylate

Recent Advances in the Study of Methyl 1-(propan-2-yl)-1H-pyrazole-5-carboxylate (CAS: 1006319-17-0)

Methyl 1-(propan-2-yl)-1H-pyrazole-5-carboxylate (CAS: 1006319-17-0) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, has been the subject of recent studies exploring its synthesis, biological activity, and therapeutic potential. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in the field.

Recent studies have focused on the synthesis and optimization of methyl 1-(propan-2-yl)-1H-pyrazole-5-carboxylate, aiming to improve its yield and purity for further biological evaluation. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and catalytic methods, to achieve efficient production of this compound. These efforts have resulted in higher yields and reduced reaction times, making the compound more accessible for subsequent pharmacological studies.

In terms of biological activity, methyl 1-(propan-2-yl)-1H-pyrazole-5-carboxylate has demonstrated promising results in preliminary screenings. Studies have indicated its potential as an inhibitor of specific enzymes involved in inflammatory pathways, suggesting its applicability in the treatment of inflammatory diseases. Additionally, the compound has shown moderate activity against certain cancer cell lines, raising interest in its potential as an anticancer agent. Further mechanistic studies are underway to elucidate its mode of action and optimize its efficacy.

The pharmacokinetic properties of methyl 1-(propan-2-yl)-1H-pyrazole-5-carboxylate have also been investigated, with a focus on its absorption, distribution, metabolism, and excretion (ADME) profiles. Early findings suggest that the compound exhibits favorable bioavailability and metabolic stability, which are critical factors for its development as a therapeutic agent. However, additional in vivo studies are required to confirm these observations and assess any potential toxicity.

In conclusion, methyl 1-(propan-2-yl)-1H-pyrazole-5-carboxylate (CAS: 1006319-17-0) represents a promising candidate for further research in drug discovery. Its unique chemical structure, combined with its demonstrated biological activity and favorable pharmacokinetic properties, positions it as a valuable compound for the development of novel therapeutics. Ongoing studies are expected to provide deeper insights into its potential applications and mechanisms of action, paving the way for its eventual clinical evaluation.